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Compound Name:
3-one

cat. No.: B1157900

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

6,9,10-Trihydroxy-7-megastigmen-3-one is a sesquiterpenoid compound that has been
isolated from the roots of Trigonostemon chinensis Merr.[1] As a member of the megastigmane
class of sesquiterpenoids, it possesses a characteristic 13-carbon skeleton. While the genus
Trigonostemon is known for producing a rich diversity of bioactive compounds, including
diterpenoids and alkaloids with antimicrobial and cytotoxic activities, specific research on the
biological effects and pharmacological potential of 6,9,10-Trihydroxy-7-megastigmen-3-one
IS not extensively documented in publicly available scientific literature. This guide aims to
synthesize the currently available information on this compound and to provide a framework for
future research by detailing related experimental methodologies and highlighting areas where
further investigation is needed.

Physicochemical Data

A summary of the physical and chemical properties of 6,9,10-Trihydroxy-7-megastigmen-3-
one is presented below. This information is primarily sourced from chemical databases and
supplier information, as detailed experimental characterization is not available in peer-reviewed
literature.
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Property Value Source
CAS Number 476682-97-0 [1]
Molecular Formula C13H2204 [1]
Molecular Weight 242.31 g/mol [1]
Appearance 0]] N/A
Solubility No data available N/A
Optical Rotation No data available N/A

Spectroscopic Data

Detailed spectroscopic data such as *H NMR, 3C NMR, IR, and mass spectrometry are
essential for the structural elucidation and confirmation of natural products. Unfortunately, the
original research article reporting the isolation and characterization of 6,9,10-Trihydroxy-7-
megastigmen-3-one, which would contain this data, could not be retrieved. This represents a
significant gap in the publicly accessible scientific literature.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, and biological evaluation of 6,9,10-
Trihydroxy-7-megastigmen-3-one are not available in the current body of scientific literature.
However, a general workflow for the isolation of natural products from plant material can be
described.

General Isolation Workflow for Plant-Derived Natural
Products

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of natural products from plant sources.
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Biological Activity and Signaling Pathways

There is currently no specific information available in the scientific literature regarding the
biological activities or the signaling pathways modulated by 6,9,10-Trihydroxy-7-
megastigmen-3-one. Research on other compounds from Trigonostemon species has
revealed potent antimicrobial and cytotoxic effects, primarily attributed to diterpenoids. This
suggests that the bioactivity of 6,9,10-Trihydroxy-7-megastigmen-3-one warrants

investigation.

Hypothetical Signaling Pathway Investigation

Should this compound be investigated for anticancer properties, a potential experimental
workflow to identify its mechanism of action is outlined below.
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6,9,10-Trihydroxy-7-megastigmen-3-one

Cancer Cell Lines
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In Vivo Studies (Animal Models)
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Caption: A potential workflow for investigating the anticancer activity and signaling pathways of

a novel compound.

Conclusion and Future Directions

6,9,10-Trihydroxy-7-megastigmen-3-one remains a poorly characterized natural product.
While its basic chemical identity is known, a significant void exists in the scientific literature
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concerning its biological properties and the experimental details of its isolation and
characterization. The lack of this foundational data hinders its potential for further research and
development in areas such as drug discovery.

Future research should prioritize the following:

e Re-isolation and full spectroscopic characterization: A detailed report of its NMR, MS, and IR
data is crucial for the scientific community.

 Biological screening: A broad-based screening of its biological activities, including but not
limited to, cytotoxic, antimicrobial, anti-inflammatory, and antiviral assays, is warranted.

e Synthesis: The development of a synthetic route would enable the production of larger
quantities for in-depth biological studies and the generation of analogues for structure-
activity relationship (SAR) studies.

The information presented in this guide is based on the limited data currently available. It is
intended to serve as a starting point for researchers and to highlight the need for further
investigation into this potentially valuable natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [6,9,10-Trihydroxy-7-megastigmen-3-one: A Literature
Review and Survey]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1157900#6-9-10-trihydroxy-7-megastigmen-3-one-
literature-review-and-survey]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1157900?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/ja994074q
https://www.benchchem.com/product/b1157900#6-9-10-trihydroxy-7-megastigmen-3-one-literature-review-and-survey
https://www.benchchem.com/product/b1157900#6-9-10-trihydroxy-7-megastigmen-3-one-literature-review-and-survey
https://www.benchchem.com/product/b1157900#6-9-10-trihydroxy-7-megastigmen-3-one-literature-review-and-survey
https://www.benchchem.com/product/b1157900#6-9-10-trihydroxy-7-megastigmen-3-one-literature-review-and-survey
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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